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Compound of Interest

Compound Name: 2-Methyl-1-heptanol

Cat. No.: B1596058 Get Quote

This document provides comprehensive guidance on the safe handling, personal protective

equipment (PPE), and disposal of 2-Methyl-1-heptanol, tailored for researchers, scientists,

and drug development professionals. Adherence to these protocols is critical for ensuring

laboratory safety and minimizing exposure risks.

Physicochemical and Hazard Data
A summary of the key quantitative data for 2-Methyl-1-heptanol is presented below. This

information is essential for a thorough risk assessment prior to handling the substance.
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Property Value Reference

Molecular Formula C8H18O [1]

Molecular Weight 130.23 g/mol [1][2]

CAS Number 60435-70-3 [1]

Boiling Point
179.23 °C @ 760.00 mm Hg

(estimated)
[3]

Flash Point
71.10 °C (160.00 °F) TCC

(estimated)
[3]

Vapor Pressure
0.284000 mmHg @ 25.00 °C

(estimated)
[3]

Solubility in Water
1379 mg/L @ 25 °C

(estimated)
[3]

GHS Hazard Statements
H226, H302, H312, H315,

H319, H332, H335, H412

Flammable liquid and vapor.

Harmful if swallowed. Harmful

in contact with skin. Causes

skin irritation. Causes serious

eye irritation. Harmful if

inhaled. May cause respiratory

irritation. Harmful to aquatic life

with long lasting effects.[1][2]

Personal Protective Equipment (PPE) Protocol
Selection and use of appropriate PPE are paramount to prevent exposure. The following table

outlines the minimum required PPE for handling 2-Methyl-1-heptanol.
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Body Part Required PPE
Standard Compliance
(Example)

Hands

Impervious Gloves: Chemical-

resistant gloves (e.g., nitrile,

neoprene) must be worn.

Inspect gloves for any signs of

degradation or puncture before

use.[2][4]

EN 374

Eyes/Face

Chemical Safety Goggles:

Tightly fitting safety goggles

are mandatory.[4] For tasks

with a higher risk of splashing,

a face shield should be worn in

addition to goggles.[1][5]

Ensure an eyewash station is

readily accessible.[2][6]

EN 166 or NIOSH

Body

Protective Clothing: A lab coat

is suitable for minor tasks.[5]

For larger quantities or

procedures with a high splash

risk, wear a chemical-resistant

apron or a full chemical suit.[2]

[4][5]

N/A

Respiratory

Respirator: Use a NIOSH-

approved respirator if working

outside of a chemical fume

hood, if exposure limits are

exceeded, or if irritation is

experienced.[2] The type of

respirator will depend on the

concentration of airborne

substance.[7] For firefighting, a

self-contained breathing

apparatus (SCBA) is required.

[1][8]

NIOSH
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Experimental Protocol: Safe Handling of 2-Methyl-1-
heptanol
This protocol details the step-by-step procedure for safely handling 2-Methyl-1-heptanol in a

laboratory setting.

1. Pre-Handling Preparation:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 2-Methyl-1-heptanol.[5]
Engineering Controls: Ensure work is conducted in a well-ventilated area, preferably within a
chemical fume hood.[2][4]
Gather Materials: Assemble all necessary equipment, including PPE, spill containment
materials (e.g., sand, vermiculite), and waste containers before handling the chemical.[2]
Inspect PPE: Check all PPE for integrity. Do not use damaged gloves, cracked goggles, or
torn clothing.

2. Handling Procedure:

Don PPE: Put on all required personal protective equipment as outlined in the table above.
Grounding: When transferring the flammable liquid, ground and bond containers and
receiving equipment to prevent static discharge.[4][6] Use non-sparking tools.[4]
Dispensing: Carefully open the container. Avoid splashing or creating aerosols.[4] Dispense
the required amount slowly.
Storage: Keep the container tightly closed when not in use.[2][4] Store in a cool, dry, and
well-ventilated place away from heat, sparks, and open flames.[2][4][6]

3. Post-Handling:

Decontamination: Wipe down any contaminated surfaces.
Doffing PPE: Remove PPE carefully to avoid contaminating yourself. Remove gloves last
and wash hands thoroughly with soap and water.[1]
Waste Disposal: Dispose of all contaminated materials, including empty containers and used
PPE, according to the disposal plan below.

Operational and Disposal Plan
Spill Management:
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Small Spills:

Evacuate non-essential personnel.

Ensure adequate ventilation.

Wearing appropriate PPE, contain the spill with inert absorbent material like sand,

vermiculite, or diatomite.[2]

Collect the absorbed material into a suitable, closed container for disposal.[4]

Clean the spill area with soap and water.[2]

Large Spills:

Evacuate the area immediately.

Contact your institution's emergency response team.

Prevent the spill from entering drains or waterways.[2]

Waste Disposal:

Chemical Waste: 2-Methyl-1-heptanol waste must be disposed of as hazardous waste.

Contact a licensed professional waste disposal service.[2]

Contaminated Materials: All materials that have come into contact with 2-Methyl-1-heptanol,
including gloves, absorbent materials, and empty containers, should be treated as

hazardous waste and disposed of accordingly.[4]

Container Disposal: Empty containers may be triple-rinsed (or equivalent) and offered for

recycling or reconditioning if permissible by local regulations. Otherwise, they should be

punctured to prevent reuse and disposed of in a sanitary landfill.[4]

Logical Relationship Diagram
The following diagram illustrates the workflow for the safe handling of 2-Methyl-1-heptanol,
including emergency procedures.
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Start: Handling 2-Methyl-1-heptanol

Pre-Handling Checks:
- Review SDS

- Verify Engineering Controls
- Inspect PPE

Handling Procedure:
- Don PPE

- Ground Equipment
- Dispense Chemical

Spill Occurs?

No Yes Personnel Exposure?

Check for Exposure

Post-Handling:
- Decontaminate Area

- Doff PPE
- Dispose of Waste

End

No

Spill Response:
- Evacuate

- Contain with Absorbent
- Collect and Dispose

Yes

No

First Aid:
- Skin: Wash with soap and water

- Eyes: Rinse for 15 mins
- Inhalation: Move to fresh air

- Ingestion: Do NOT induce vomiting

Yes

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for handling 2-Methyl-1-heptanol and emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. guidechem.com [guidechem.com]

2. pfaltzandbauer.com [pfaltzandbauer.com]

3. 2-methyl-1-heptanol, 60435-70-3 [thegoodscentscompany.com]

4. chemicalbook.com [chemicalbook.com]

5. allanchem.com [allanchem.com]

6. fishersci.com [fishersci.com]

7. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

8. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling 2-Methyl-1-
heptanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596058#personal-protective-equipment-for-
handling-2-methyl-1-heptanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1596058?utm_src=pdf-custom-synthesis
https://www.guidechem.com/msds/60435-70-3.html
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M19000%20%20SDS%20%20021022.pdf
http://www.thegoodscentscompany.com/data/rw1125181.html
https://www.chemicalbook.com/msds/2-methyl-3-heptanol.pdf
https://allanchem.com/choose-ppe-chemical-work/
https://www.fishersci.com/store/msds?partNumber=AC126880250&countryCode=US&language=en
https://chemm.hhs.gov/ppe.htm
https://www.fishersci.com/store/msds?partNumber=AC120370500&productDescription=2-HEPTANOL+50ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1596058#personal-protective-equipment-for-handling-2-methyl-1-heptanol
https://www.benchchem.com/product/b1596058#personal-protective-equipment-for-handling-2-methyl-1-heptanol
https://www.benchchem.com/product/b1596058#personal-protective-equipment-for-handling-2-methyl-1-heptanol
https://www.benchchem.com/product/b1596058#personal-protective-equipment-for-handling-2-methyl-1-heptanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1596058?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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